2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide

• IUPAC Name: 2-hydroxy-N-[(E)-3-(4-methylsulfanylphenyl)prop-2-enoyl]benzamide
• InChI: InChI=1S/C17H15NO3S/c1-22-13-9-6-12(7-10-13)8-11-16(20)18-17(21)14-4-2-3-5-15(14)19/h2-11,19H,1H3,(H,18,20,21)/b11-8+
• InChI Key: RJNQFQUPEYSAQY-DHZHZOJOSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=CC(=O)NC(=O)C2=CC=CC=C2O
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C/C(=O)NC(=O)C2=CC=CC=C2O
• Molecular Formula: C17H15NO3S
• DSSTOX Substance ID: DTXSID401326475
• Molecular Weight: 313.4 g/mol
• Solubility: 3.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 690964-41-1

Description

2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide, also known as MTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MTB is a derivative of 2-hydroxybenzamide and contains a methylthio group and an acryloyl group. In

Mechanism of Action

The mechanism of action of 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide is not fully understood, but it is believed to act through multiple pathways. One study suggests that 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide inhibits the NF-κB pathway, which is involved in inflammation and cancer cell growth. Another study suggests that 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide activates the p53 pathway, which is involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects
2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide has been found to have antioxidant properties and can protect against oxidative stress. 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide has also been shown to regulate glucose metabolism and improve insulin sensitivity in diabetic mice.

Advantages and Limitations for Lab Experiments

2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide has several advantages for lab experiments, including its low toxicity and easy synthesis. However, one limitation is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide. One area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential as a cancer treatment, particularly in combination with other therapies. Additionally, further research is needed to fully understand the mechanism of action of 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide and its potential side effects.

Synthesis Methods

2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide can be synthesized through a multi-step process involving the reaction of 2-hydroxybenzamide with thionyl chloride to form 2-chlorobenzamide. The resulting compound is then reacted with sodium methylthiolate to introduce the methylthio group. Finally, the acryloyl group is added through a Michael addition reaction with acryloyl chloride.

Scientific Research Applications

2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide has shown potential in various scientific research applications. One study found that 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines in macrophages. Another study found that 2-hydroxy-N-{3-[4-(methylthio)phenyl]acryloyl}benzamide can inhibit the growth of cancer cells in vitro and in vivo, potentially making it a promising candidate for cancer treatment.